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Compound of Interest

Compound Name: OSM-S-106

Cat. No.: B12374060 Get Quote

For laboratory professionals engaged in drug development and scientific research, the proper

handling and disposal of novel chemical compounds are paramount to ensuring a safe working

environment and regulatory compliance. This guide provides essential safety and logistical

information for the proper disposal of OSM-S-106, a PfAsnRS inhibitor.

Chemical Identification and Hazard Summary

OSM-S-106 is identified as an aminothieno pyrimidine benzene sulfonamide.[1] Its CAS

number is 2650846-59-4.[2][3] While specific hazard information is not readily available, it is

prudent to treat OSM-S-106 as a potentially hazardous substance. As a precaution, it should

be considered harmful if swallowed, inhaled, or comes into contact with skin.
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Identifier Information

Chemical Name OSM-S-106

Synonyms TCMDC-135294

CAS Number 2650846-59-4

Chemical Class Aminothieno pyrimidine benzene sulfonamide

Known Activity
Inhibitor of Plasmodium falciparum asparagine

tRNA synthetase (PfAsnRS)[1][2]

Assumed Hazards
Harmful if swallowed, inhaled, or in contact with

skin

Experimental Protocols: Spill and Decontamination Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

environmental contamination.

Small Spills:

Restrict Access: Immediately alert personnel in the vicinity and restrict access to the spill

area.

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat.

Containment: Use an inert absorbent material, such as vermiculite or sand, to contain the

spill.

Collection: Carefully collect the absorbed material and place it into a designated, sealable

waste container.

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal: Label the waste container as "Hazardous Waste: OSM-S-106" and dispose

of it according to your institution's hazardous waste management guidelines.
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Large Spills:

Evacuate: Evacuate the immediate area.

Alert Authorities: Notify your institution's Environmental Health and Safety (EH&S)

department and, if necessary, emergency services.

Ventilation: If it is safe to do so, increase ventilation in the area.

Professional Cleanup: Do not attempt to clean up a large spill without proper training and

equipment. Await the arrival of trained emergency responders.

Proper Disposal Procedures

The disposal of OSM-S-106 must adhere to all local, state, and federal regulations for

hazardous waste.

Waste Identification: All waste containing OSM-S-106, including neat compound,

contaminated labware (e.g., pipette tips, tubes), and spill cleanup materials, must be

classified as hazardous waste.

Segregation: Do not mix OSM-S-106 waste with other waste streams unless compatibility

has been confirmed.

Container Selection: Use a chemically resistant and sealable container for waste collection.

High-density polyethylene (HDPE) or glass containers are generally suitable.

Labeling: Clearly label the waste container with "Hazardous Waste: OSM-S-106" and any

other information required by your institution's waste management program.

Storage: Store the sealed waste container in a designated and secure satellite accumulation

area within the laboratory.

Pickup and Disposal: Arrange for the collection and disposal of the hazardous waste through

your institution's EH&S department or a licensed hazardous waste disposal contractor.

Logical Workflow for OSM-S-106 Disposal
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Caption: Workflow for the safe disposal of OSM-S-106 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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